Cas no 61655-59-2 (Piperazine, 1-acetyl-4-(6-chloropyrazinyl)-)

• Product Name: Piperazine, 1-acetyl-4-(6-chloropyrazinyl)-
• CAS No: 61655-59-2
• MF: C₁₀H₁₃ClN₄O
• MW: 240.689420461655
• CID: 471226
• PubChem ID: 20396005
• Update Time: 2025-04-19

Piperazine, 1-acetyl-4-(6-chloropyrazinyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-acetyl-4-(6-chloropyrazinyl)-
• 1-[4-(6-chloropyrazin-2-yl)piperazin-1-yl]ethanone
• 1-[4-(6-Chloropyrazin-2-yl)piperazin-1-yl]ethan-1-one
• YJNNATMVNAVWAE-UHFFFAOYSA-N
• SCHEMBL11558817
• DTXSID30606716
• 6-chloro-2-(4-acetyl-1-piperazinyl)-pyrazine
• 61655-59-2

• Inchi： 1S/C10H13ClN4O/c1-8(16)14-2-4-15(5-3-14)10-7-12-6-9(11)13-10/h6-7H,2-5H2,1H3
• InChI Key： YJNNATMVNAVWAE-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)N1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 240.07799
• Monoisotopic Mass: 240.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33